Cas no 120484-49-3 (1-(2-Fluoro-6-methoxyphenyl)ethanol)

• Product Name: 1-(2-Fluoro-6-methoxyphenyl)ethanol
• CAS No: 120484-49-3
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 2174000
• PubChem ID: 21293300
• Update Time: 2025-05-20

1-(2-Fluoro-6-methoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-6-methoxyphenyl)ethanol
• SCHEMBL4302733
• 1-(2-Fluoro-6-methoxyphenyl)ethan-1-ol
• 2-Fluoro-6-methoxy-alpha-methyl benzenemethanol
• DB-225535
• 120484-49-3
• SFEDCUUVUWBXHH-UHFFFAOYSA-N
• CS-0378461
• AKOS023101121

• Inchi： 1S/C9H11FO2/c1-6(11)9-7(10)4-3-5-8(9)12-2/h3-6,11H,1-2H3
• InChI Key： SFEDCUUVUWBXHH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C)O)OC

Computed Properties

• Exact Mass: 170.07400
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 1.88760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-Fluoro-6-methoxyphenyl)ethanol

1-(2-Fluoro-6-Methoxyphenyl)Ethanol: A Comprehensive Overview

1-(2-Fluoro-6-Methoxyphenyl)ethanol (CAS No. 120484-49-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a fluorine atom at the 2-position and a methoxy group at the 6-position of a phenyl ring, attached to an ethanol moiety. The presence of these substituents imparts distinct chemical and physical properties, making it a valuable compound for research and industrial purposes.

The synthesis of 1-(2-fluoro-6-methoxyphenyl)ethanol involves multiple steps, often utilizing advanced organic chemistry techniques such as nucleophilic substitution, electrophilic aromatic substitution, and catalytic hydrogenation. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels. These advancements highlight the compound's importance in both academic and industrial settings.

One of the most promising applications of 1-(2-fluoro-6-methoxyphenyl)ethanol lies in its potential as a precursor for drug development. The compound's structure allows for easy functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy. For example, studies have shown that certain derivatives exhibit potent anti-inflammatory and antioxidant properties, making them candidates for novel therapeutic agents. Additionally, the compound's ability to form stable complexes with metal ions has led to its exploration in catalysis and materials science.

Recent research has also delved into the environmental fate and toxicity of 1-(2-fluoro-6-methoxyphenyl)ethanol, addressing concerns related to its potential impact on ecosystems. Studies conducted under controlled laboratory conditions suggest that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. However, further investigations are needed to assess its behavior in real-world scenarios, particularly in aquatic environments where it may accumulate.

In terms of physical properties, 1-(2-fluoro-6-methoxyphenyl)ethanol exhibits a melting point of approximately -5°C and a boiling point around 150°C under standard atmospheric pressure. Its solubility in water is moderate, with a solubility product (K_ow) indicating moderate hydrophobicity. These properties make it suitable for use in various solvent systems and extraction processes.

The stereochemistry of 1-(2-fluoro-6-methoxyphenyl)ethanol plays a crucial role in determining its reactivity and biological activity. Recent advancements in chiral resolution techniques have enabled the separation of enantiomers, paving the way for stereo-specific studies. Such investigations are essential for understanding the compound's behavior in biological systems and optimizing its use in drug design.

In conclusion, 1-(2-fluoro-6-methoxyphenyl)ethanol (CAS No. 120484-49-3) is a multifaceted compound with immense potential across diverse industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to scientific progress.